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Chemical Profile of Chloranil

Chloranil (2,3,5,6-tetrachloro-1,4-benzoquinone) is a mild oxidizing agent, or dehydrogenation reagent,

valued for its selectivity in organic transformations [1] [2]. Its structure features a quinone core with four

chlorine atoms, making it a strong electron acceptor [3].

Key Identifiers and Properties

Property Description

IUPAC Name 2,3,5,6-Tetrachlorocyclohexa-2,5-diene-1,4-dione [2]

Molecular Formula C₆Cl₄O₂ [2] [3]

Molecular Weight 245.86-245.88 g/mol [2] [3]

Appearance Yellow solid [2]

Melting Point 295–296 °C [2]

Primary Role Mild oxidizing agent (hydrogen acceptor) [1] [2]
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Proposed Workflow for Dehydrogenation

The core function of Chloranil in this context is to accept hydrogen atoms in a dehydrogenation or

aromatization reaction, converting a diene into an aromatic benzene ring [2]. The following diagram

illustrates the general experimental workflow for this process.

Start Reaction Setup Dissolve Cyclohexadiene
in suitable solvent

Add Chloranil
(1.0 - 2.0 equiv.)

Stir under reflux
or controlled temperature

Monitor reaction
by TLC

Work-up:
Filter & Concentrate

Purify product
(crystallization)

Isolate Benzene
Derivative

Click to download full resolution via product page

Critical Experimental Parameters

For a successful reaction, you must optimize several key parameters. The table below summarizes these

variables, though specific values from the literature for this particular transformation are not available in the

current search results.

Parameter
Considerations & Common
Options

Notes / Potential Values

Solvent High-boiling, inert solvents are
typical.

Toluene, Xylene, DMF, or 1,4-Dioxane.

Temperature Depends on solvent boiling point
and reaction rate.

80 °C - 150 °C.

Reaction Time Monitored by analytical methods
(e.g., TLC).

Several hours to over 24 hours.

Chloranil
Equivalents

Typically 1.0 to 2.0 equivalents
relative to substrate.

-

Work-up &
Purification

Standard organic techniques. Filtration, solvent evaporation, column
chromatography, or crystallization.
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Safety and Handling Notes

Chloranil is a hazardous chemical and requires careful handling [3].

Personal Protective Equipment (PPE): Always wear appropriate gloves, chemical-resistant

goggles, and a lab coat.
Ventilation: Use the reagent inside a certified fume hood to prevent inhalation of dust or fumes.

Hazard Statements: Chloranil may cause skin and eye irritation (H315, H319) and is very toxic
to aquatic life (H410) [2].

Application Notes for Researchers

Reaction Advantage: Chloranil is often favored for its mild and selective oxidizing power, which

can prevent over-oxidation or decomposition of sensitive functional groups in complex molecules [3].
Analytical Monitoring: Thin-layer chromatography (TLC) is a standard method for monitoring the

consumption of the starting diene and the formation of the aromatic product.
Scale-Up: The reaction can typically be scaled up, but ensure that the exothermic nature of the

process is controlled, especially during the initial mixing of reagents.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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